Cas no 777-84-4 (4-Nitrophenyl Chloroacetate)

4-Nitrophenyl Chloroacetate is a versatile reagent commonly employed in organic synthesis and biochemical applications. Its key advantages include its reactivity as an acylating agent, particularly in esterification and peptide coupling reactions, where it facilitates the introduction of the chloroacetyl group. The presence of the nitrophenyl moiety enhances its utility as a chromogenic substrate for enzymatic assays, enabling spectrophotometric detection. This compound is valued for its stability under standard storage conditions and its compatibility with a range of solvents, ensuring consistent performance in laboratory settings. Its well-defined reactivity profile makes it a reliable choice for researchers in medicinal chemistry and molecular biology.

4-Nitrophenyl Chloroacetate structure

Product Name:4-Nitrophenyl Chloroacetate

CAS No:777-84-4

MF:C₈H₆ClNO₄

MW:215.590541362762

MDL:MFCD00024662

CID:569519

PubChem ID:94917

Update Time:2025-06-07

4-Nitrophenyl Chloroacetate Chemical and Physical Properties

Names and Identifiers

- Acetic acid, 2-chloro-,4-nitrophenyl ester
- (4-nitrophenyl) 2-chloroacetate
- 4-Nitrophenyl chloroacetate
- p-Nitrophenyl Chloroacetate
- 1-chloroacetoxy-4-nitro-benzene
- 4-NITROPHENYL 2-CHLOROACETATE
- AC1L3T6F
- AG-H-11504
- chloroacetic acid 4-nitrophenyl ester
- chloroacetic acid 4-nitro-phenyl ester
- chloroacetic acid p-nitrophenyl ester
- chloro-acetic acid-(4-nitro-phenyl ester)
- NSC8274
- SBB005808
- Aceticacid, chloro-, 4-nitrophenyl ester (9CI)
- Acetic acid, chloro-, p-nitrophenylester (6CI,7CI,8CI)
- 4-Nitrophenylchloroacetate
- NSC 8274
- Acetic acid, chloro-, 4-nitrophenyl ester
- SCHEMBL2294260
- FT-0619262
- AKOS002332297
- DTXSID60228329
- LS-04071
- 2-chloroacetic acid (4-nitrophenyl) ester
- 777-84-4
- CS-0322453
- FT-0683665
- MFCD00024662
- NSC-8274
- AI3-23373
- Acetic acid, chloro-, p-nitrophenyl ester
- 79328-69-1
- AKOS015941215
- A839189
- CHEMBL3272658
- FT-0619254
- Chloroacetic acid, 4-nitrophenyl ester
- p-nitro-phenyl chloroacetate
- 4-NITROPHENYL2-CHLOROACETATE
- ALBB-013055
- DTXCID30150820
- STK262384
- 4-Nitrophenyl Chloroacetate
- MDL： MFCD00024662
- Inchi： 1S/C8H6ClNO4/c9-5-8(11)14-7-3-1-6(2-4-7)10(12)13/h1-4H,5H2
- InChI Key： DYFFUJNIXCDLOR-UHFFFAOYSA-N
- SMILES： ClCC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 214.99858
Monoisotopic Mass: 214.999
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.1A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Not determined
Density: 1.434
Melting Point: 73-75 °C
Boiling Point: 334.5°C at 760 mmHg
Flash Point: 156.1°C
Refractive Index: 1.565
PSA: 69.44
LogP: 2.26220
Solubility: Not determined

4-Nitrophenyl Chloroacetate Security Information

Hazard Category Code： R34: can cause burns.
Safety Instruction： S22: do not breathe dust. S24/25: prevent skin and eye contact.
Hazardous Material Identification：
Storage Condition：Cold storage (+4 ° C)
Risk Phrases：R36/37/38
HazardClass：IRRITANT

4-Nitrophenyl Chloroacetate Pricemore >>

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Matrix Scientific	063173-500mg	4-Nitrophenyl chloroacetate	777-84-4		500mg	$158.00	2023-09-10
abcr	AB178994-500 mg	4-Nitrophenyl chloroacetate; 95%	777-84-4		500 mg	€190.00	2023-07-20
abcr	AB178994-1 g	4-Nitrophenyl chloroacetate; 95%	777-84-4		1 g	€220.00	2023-07-20
abcr	AB178994-5 g	4-Nitrophenyl chloroacetate; 95%	777-84-4		5 g	€595.00	2023-07-20
TRC	N545305-50mg	4-Nitrophenyl Chloroacetate	777-84-4		50mg	$ 50.00	2022-06-03
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TRC	N545305-500mg	4-Nitrophenyl Chloroacetate	777-84-4		500mg	$ 160.00	2022-06-03
abcr	AB178994-500mg	4-Nitrophenyl chloroacetate, 95%; .	777-84-4	95%	500mg	€205.00	2025-04-16
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